Cas no 14749-52-1 (Cyclohexanone, 2,2'-ethylidenebis-)

• Product Name: Cyclohexanone, 2,2'-ethylidenebis-
• CAS No: 14749-52-1
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• CID: 1318562
• PubChem ID: 13147440
• Update Time: 2025-04-20

Cyclohexanone, 2,2'-ethylidenebis- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2,2'-ethylidenebis-
• 2-[1-(2-oxocyclohexyl)ethyl]cyclohexan-1-one
• 14749-52-1
• DTXSID80521965
• ethylidenedicyclohexanone
• 2,2'-(Ethane-1,1-diyl)di(cyclohexan-1-one)

• Inchi： 1S/C14H22O2/c1-10(11-6-2-4-8-13(11)15)12-7-3-5-9-14(12)16/h10-12H,2-9H2,1H3
• InChI Key： OABJJHZQWSVSPI-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1C(C)C1C(CCCC1)=O

Computed Properties

• Exact Mass: 222.16206
• Monoisotopic Mass: 222.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14